Cas no 143-00-0 (Diethanolamine Dodecyl Sulfate)

Diethanolamine Dodecyl Sulfate structure
143-00-0 structure
Product Name:Diethanolamine Dodecyl Sulfate
CAS No:143-00-0
MF:C16H37NO6S
MW:371.533084630966
CID:172805
Update Time:2026-05-14

Diethanolamine Dodecyl Sulfate Chemical and Physical Properties

Names and Identifiers

    • Empicol DA
    • Diethanolaminelaurylsulfate
    • dodecyl hydrogen sulfate,2-(2-hydroxyethylamino)ethanol
    • Bis(2-hydroxyethyl)ammonium lauryl sulfate
    • Condanol dls
    • DEA-Lauryl sulfate
    • Dodecyl sulfate diethanolamine salt
    • HSDB 2779
    • Lauryl alcohol sulfate, diethanolamine salt
    • Lauryl sulfate diethanolamine salt
    • Propaste D
    • Sipon ld
    • Stepanol dea
    • Sulfuric acid, mono
    • Sulfuric acid, monododecyl ester, compd with 2,2'-iminobis(ethanol) (1:1)
    • Sulfuric acid, monododecyl ester, compd. with 2,2'-iminodiethanol(1:1)
    • texapondls
    • sulfuric acid lauryl ester
    • DIETHANOLAMINELAURYLSULPHATE
    • DIETHANOLAMINEDODECYLSULPHATE
    • siponld
    • propasted
    • condanoldls
    • stepanoldea
    • DIETHANOLAMINE LAURYL SULFATE
    • Diethanolamine Dodecyl Sulfate
    • Inchi: InChI=1S/C12H26O4S.C4H11NO2/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;6-3-1-5-2-4-7/h2-12H2,1H3,(H,13,14,15);5-7H,1-4H2
    • InChI Key: MKHVZQXYWACUQC-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCOS(=O)(=O)O.C(CO)NCCO

Computed Properties

  • Exact Mass: 371.23431
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 273
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 116.09

Diethanolamine Dodecyl Sulfate Security Information

Diethanolamine Dodecyl Sulfate Pricemore >>

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Diethanolamine Dodecyl Sulfate Related Literature

Additional information on Diethanolamine Dodecyl Sulfate

Introduction to Diethanolamine Dodecyl Sulfate (CAS No. 143-00-0)

Diethanolamine Dodecyl Sulfate, commonly referred to by its CAS number CAS No. 143-00-0, is a widely utilized surfactant in various industrial and pharmaceutical applications. This compound, with the molecular formula C₁₆H₃₅NO₃S, is an anionic surfactant that has garnered significant attention due to its unique chemical properties and versatile applications. The structure of Diethanolamine Dodecyl Sulfate consists of a dodecyl chain linked to a sulfate group, with two ethylene oxide units attached to the ethanolamine backbone. This configuration imparts excellent solubilizing and emulsifying capabilities, making it a valuable component in numerous formulations.

The primary industrial use of Diethanolamine Dodecyl Sulfate lies in the formulation of detergents and personal care products. Its ability to reduce surface tension and stabilize emulsions makes it an ideal candidate for laundry detergents, shampoos, and body washes. Additionally, its mildness and biodegradability have led to its adoption in environmentally friendly cleaning agents. In recent years, there has been a growing interest in the use of this surfactant in pharmaceutical formulations due to its compatibility with various active ingredients and its potential as a penetration enhancer.

Recent research has highlighted the role of Diethanolamine Dodecyl Sulfate in drug delivery systems. Studies have demonstrated that this surfactant can improve the transdermal absorption of hydrophobic drugs by forming micelles that facilitate skin penetration. This property has significant implications for the development of topical medications, particularly for treatments that require deep dermal or epidermal delivery. Furthermore, the compound's ability to interact with biological membranes has opened up new avenues for its use in nanotechnology-based drug delivery systems.

In addition to its pharmaceutical applications, Diethanolamine Dodecyl Sulfate is also employed in agricultural formulations as a wetting agent and spreading aid. Its effectiveness in reducing water repellency on plant surfaces enhances the absorption of pesticides and fertilizers, thereby improving crop yield. The compound's stability under varying environmental conditions further underscores its utility in agricultural practices. Moreover, its biodegradable nature aligns with the increasing demand for sustainable agricultural solutions.

The chemical synthesis of Diethanolamine Dodecyl Sulfate involves the reaction of dodecanol with sodium sulfite followed by ethylene oxide addition to form diethanolamine, which is then sulfated. This process ensures high purity and yield, making it commercially viable for large-scale production. Advances in synthetic methodologies have further optimized the production process, reducing waste and energy consumption while maintaining high-quality standards. These improvements have contributed to the cost-effectiveness of Diethanolamine Dodecyl Sulfate, making it accessible for diverse applications.

The safety profile of Diethanolamine Dodecyl Sulfate is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated when used within recommended concentrations. However, like any chemical substance, it should be handled with appropriate precautions to minimize exposure risks. Industrial workers and researchers are advised to use personal protective equipment (PPE) such as gloves and goggles when handling this surfactant. Furthermore, proper ventilation and storage conditions are essential to ensure safe usage.

The environmental impact of Diethanolamine Dodecyl Sulfate has also been a subject of research due to increasing regulatory scrutiny on industrial chemicals. Studies have indicated that this surfactant is biodegradable under aerobic conditions, suggesting that it does not pose significant long-term environmental risks when used responsibly. However, excessive discharge into water bodies can disrupt aquatic ecosystems, necessitating proper wastewater treatment before disposal. Efforts are ongoing to develop more sustainable alternatives or modifications to existing formulations that minimize environmental impact while maintaining efficacy.

In conclusion, Diethanolamine Dodecyl Sulfate, with its CAS number CAS No. 143-00-0, is a multifunctional surfactant with broad applicability across various industries. Its unique properties make it indispensable in pharmaceuticals, agriculture, and personal care products. The ongoing research into its applications and safety profile continues to expand its utility while ensuring responsible usage practices are maintained. As industries strive for more efficient and sustainable solutions, compounds like Diethanolamine Dodecyl Sulfate play a pivotal role in meeting these demands.

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